Cas no 1806960-94-0 (Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1806960-94-0
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4804197
• Update Time: 2025-05-20

Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7F5INO2/c1-2-19-9(18)7-6(8(11)12)4(10(13,14)15)3-5(16)17-7/h3,8H,2H2,1H3
• InChI Key： GOTSINSIPUHVGN-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(F)F)C(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate

Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806960-94-0): A Comprehensive Overview

Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806960-94-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate is particularly noteworthy. The presence of difluoromethyl, trifluoromethyl, and iodo substituents on the pyridine ring imparts distinct chemical and biological properties to the molecule. These functional groups are known to influence the compound's reactivity, stability, and pharmacological profile, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The introduction of fluorine atoms into organic molecules can significantly enhance their metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate, the difluoromethyl and trifluoromethyl groups are expected to contribute to these beneficial properties.

The iodo substituent in Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate is another key feature that adds to its versatility. Iodine is often used in radiolabeling studies and can serve as a leaving group in various synthetic transformations. This makes the compound a useful intermediate in the synthesis of radiolabeled compounds for imaging applications or as a precursor for further functionalization.

In terms of synthetic accessibility, Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate can be prepared through well-established methodologies in organic synthesis. One common approach involves the sequential introduction of the difluoromethyl, trifluoromethyl, and iodo groups onto a pyridine scaffold. The choice of reagents and reaction conditions can be optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements for pharmaceutical applications.

The biological activity of Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate has been explored in several preclinical studies. Initial screenings have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit specific kinases with high selectivity, suggesting its potential as a lead compound for the development of targeted therapies.

Furthermore, the compound's ability to cross biological membranes and its favorable pharmacokinetic properties make it an attractive candidate for drug delivery systems. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.

In addition to its direct therapeutic applications, Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate has also shown promise as a tool compound in academic research. Its unique structural features enable researchers to probe specific biological processes and gain insights into molecular mechanisms underlying various diseases. This dual utility as both a therapeutic agent and a research tool underscores its significance in the scientific community.

The safety profile of Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have demonstrated that the compound exhibits low toxicity at relevant concentrations, making it suitable for further development as a pharmaceutical candidate. However, ongoing monitoring and rigorous safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, Ethyl 3-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806960-94-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and safety profile, position it as a valuable asset in the quest for novel therapeutic agents. Continued research and development efforts will undoubtedly uncover new opportunities for this intriguing molecule.